Cas no 1804950-85-3 (6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine)

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry, particularly in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent at the 6-position, a chloromethyl group at the 2-position, and a difluoromethyl group at the 4-position—make it a versatile intermediate for further functionalization. The presence of multiple reactive sites allows for selective modifications, enabling the synthesis of complex heterocyclic compounds. The difluoromethyl group enhances metabolic stability in bioactive molecules, while the chloromethyl moiety facilitates nucleophilic substitution reactions. This compound is particularly valuable in the development of fluorinated analogs for medicinal chemistry applications.

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine structure

1804950-85-3 structure

Product Name:6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine

CAS No:1804950-85-3

MF:C₈H₇BrClF₂N

MW:270.501687288284

CID:4862183

Update Time:2025-06-08

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine
- Inchi： 1S/C8H7BrClF2N/c1-4-5(8(11)12)2-7(9)13-6(4)3-10/h2,8H,3H2,1H3
- InChI Key： REZCTWCTIVESHF-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=C(C)C(CCl)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 3.3
Topological Polar Surface Area: 12.9

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029058835-1g	6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine	1804950-85-3	97%	1g	$1,504.90	2022-04-01

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Additional information on 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine

Research Brief on 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS: 1804950-85-3)

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS: 1804950-85-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel agrochemicals and pharmaceuticals, owing to its unique structural features, including the bromo, chloromethyl, and difluoromethyl substituents, which enhance its reactivity and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine as a precursor for the synthesis of kinase inhibitors. The research demonstrated that this compound could be efficiently converted into potent inhibitors of tyrosine kinases, which are implicated in various cancers. The study employed a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, resulting in molecules with improved selectivity and reduced off-target effects. The findings underscore the versatility of this pyridine derivative in drug discovery.

In addition to its pharmaceutical applications, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine has been investigated for its role in agrochemical development. A recent report in Pest Management Science detailed its use as a building block for novel pesticides. The difluoromethyl group, in particular, was found to enhance the compound's stability and bioactivity against pest species, making it a promising candidate for next-generation crop protection agents. The study also highlighted the compound's favorable environmental profile, with minimal toxicity to non-target organisms.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. A 2022 paper in Organic Letters described a novel method for the functionalization of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine using palladium-catalyzed cross-coupling reactions. This approach enabled the efficient introduction of diverse substituents, expanding the compound's utility in medicinal chemistry. The study also provided insights into the mechanistic aspects of the reaction, paving the way for further optimization.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine. A 2023 review in Chemical Reviews emphasized the need for scalable and cost-effective synthetic routes to meet the growing demand for this intermediate. The review also discussed potential strategies to address these challenges, including the use of continuous flow chemistry and biocatalytic methods.

In conclusion, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS: 1804950-85-3) represents a valuable tool in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a key player in the development of novel therapeutics and crop protection agents. Ongoing research aims to further explore its potential and address the synthetic challenges associated with its production. As the field advances, this compound is expected to play an increasingly important role in addressing global health and agricultural challenges.